molecular formula C7H9NOS B15366053 (5-(Methylthio)pyridin-2-yl)methanol

(5-(Methylthio)pyridin-2-yl)methanol

Cat. No.: B15366053
M. Wt: 155.22 g/mol
InChI Key: SCIFKDWARQMOET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-(Methylthio)pyridin-2-yl)methanol is a pyridine derivative characterized by a methylthio (-SMe) substituent at the 5-position and a hydroxymethyl (-CH₂OH) group at the 2-position of the pyridine ring.

Properties

Molecular Formula

C7H9NOS

Molecular Weight

155.22 g/mol

IUPAC Name

(5-methylsulfanylpyridin-2-yl)methanol

InChI

InChI=1S/C7H9NOS/c1-10-7-3-2-6(5-9)8-4-7/h2-4,9H,5H2,1H3

InChI Key

SCIFKDWARQMOET-UHFFFAOYSA-N

Canonical SMILES

CSC1=CN=C(C=C1)CO

Origin of Product

United States

Comparison with Similar Compounds

Key Features :

  • Structure : Pyridine ring with -SMe (position 5) and -CH₂OH (position 2).
  • Molecular Formula: Likely C₇H₉NOS (based on analogs like [5-(trifluoromethyl)pyridin-2-yl]methanol, which has C₇H₆F₃NO) .
  • Applications : Pyridine derivatives are widely used in pharmaceuticals, agrochemicals, and materials science due to their bioactivity and versatility in chemical modifications .

Comparison with Structurally Similar Compounds

Structural Analogues

The following compounds share functional groups or substitution patterns with (5-(Methylthio)pyridin-2-yl)methanol:

Compound Name Substituents (Position) Key Differences Reference
[5-(Trifluoromethyl)pyridin-2-yl]methanol -CF₃ (5), -CH₂OH (2) Electronegative CF₃ vs. -SMe
(5-Chloro-6-methyl-2-(methylthio)pyrimidin-4-yl)methanol -Cl (5), -CH₃ (6), -SMe (2) Pyrimidine vs. pyridine core
(4-(Dimethylamino)-2-(methylthio)pyrimidin-5-yl)methanol -NMe₂ (4), -SMe (2) Pyrimidine core; amino substituent
3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine -Br (3), -SMe (2), -CF₃ (5) Bromine addition; lacks -CH₂OH
[5-(2,2,2-Trifluoroethoxy)pyridin-2-yl]methanol -OCH₂CF₃ (5), -CH₂OH (2) Ether linkage vs. thioether

Structural Insights :

  • Electron-Withdrawing vs.
  • Ring Heteroatoms : Pyrimidine-based analogs (e.g., ) exhibit different electronic properties compared to pyridine derivatives, affecting binding interactions in biological systems.

Physicochemical Properties

Comparative data for solubility, melting point, and stability:

Compound Melting Point (°C) Solubility (Polar Solvents) Stability Notes Reference
[5-(Trifluoromethyl)pyridin-2-yl]methanol Not reported High in methanol/water Sensitive to hydrolysis
Compound 153 (imidazole-pyridine hybrid) 146 Soluble in methanol Stable at RT
Compound 204 (carbamide derivative) 214 Moderate in DCM/methanol Hygroscopic

Key Observations :

  • The hydroxymethyl group (-CH₂OH) enhances solubility in polar solvents compared to non-hydroxylated analogs .
  • Melting points correlate with molecular symmetry and intermolecular interactions; bulkier substituents (e.g., CF₃) increase rigidity .

Antimicrobial Activity :

  • Analogs like (5-(fluoroaryl)-1,3,4-oxadiazol-2-yl)(pyridin-2-yl)methanol show moderate activity against Staphylococcus aureus (MIC: 32–64 µg/mL) .
  • The methylthio group may enhance membrane permeability due to its lipophilicity, as seen in kinase inhibitors (e.g., compound 153 , IC₅₀ = 0.3 µM for CK1δ) .

Kinase Inhibition :

  • 2-(Methylthio)imidazole-pyridine hybrids (e.g., 154 ) demonstrate selectivity for CK1δ due to sulfur-mediated hydrophobic interactions .

Example :

  • Compound 3a: Synthesized via alkylation of 5-(methylthio)-1,3,4-thiadiazole with a pyridine-methanol precursor .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.